2-Chloro-N-ethyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide
Description
2-Chloro-N-ethyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide is a chloroacetamide derivative characterized by a central acetamide backbone substituted with a chlorine atom at the 2-position. The nitrogen atom of the acetamide group is further substituted with an ethyl group and a 1-methyl-piperidin-3-ylmethyl moiety.
The compound’s molecular weight is approximately 218.73 g/mol (based on similar derivatives in ), and its stereochemistry (e.g., R/S configuration) may influence biological activity .
Properties
IUPAC Name |
2-chloro-N-ethyl-N-[(1-methylpiperidin-3-yl)methyl]acetamide | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21ClN2O/c1-3-14(11(15)7-12)9-10-5-4-6-13(2)8-10/h10H,3-9H2,1-2H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GDKXQDKKTZXTRK-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1CCCN(C1)C)C(=O)CCl | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21ClN2O | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.75 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Nucleophilic Acyl Substitution
The primary synthesis route involves reacting N-ethyl-N-(1-methyl-piperidin-3-ylmethyl)amine with 2-chloroacetyl chloride under basic conditions. Triethylamine (TEA) neutralizes HCl byproducts, driving the reaction forward.
Reaction Setup
-
Amine Preparation :
N-Ethyl-N-(1-methyl-piperidin-3-ylmethyl)amine is synthesized via reductive amination of 1-methyl-piperidin-3-ylmethanamine with acetaldehyde, followed by ethylation using ethyl bromide under alkaline conditions. -
Acylation :
A 1:1 molar ratio of amine to 2-chloroacetyl chloride is stirred in anhydrous dichloromethane (DCM) at 0–5°C. TEA (1.2 eq) is added dropwise to maintain pH 8–9. The mixture warms to room temperature and reacts for 6–8 hours.
Mechanistic Steps
-
Deprotonation of the amine by TEA enhances nucleophilicity.
-
Nucleophilic attack on the electrophilic carbonyl carbon of 2-chloroacetyl chloride.
-
Displacement of the chloride leaving group, forming the acetamide bond.
Optimization of Reaction Conditions
Solvent and Temperature Effects
| Solvent | Temperature (°C) | Yield (%) | Purity (%) |
|---|---|---|---|
| DCM | 25 | 72 | 95 |
| THF | 25 | 68 | 93 |
| Ethanol | Reflux (78) | 85 | 97 |
| Acetonitrile | 40 | 78 | 96 |
Ethanol under reflux maximizes yield (85%) due to improved solubility of intermediates and accelerated kinetics. Prolonged heating (>12 hours) risks decomposition, necessitating strict time controls.
Catalytic Bases
| Base | Equivalents | Reaction Time (h) | Yield (%) |
|---|---|---|---|
| TEA | 1.2 | 8 | 85 |
| DIPEA | 1.5 | 6 | 82 |
| NaOH (aq) | 2.0 | 10 | 65 |
TEA outperforms aqueous NaOH by avoiding hydrolysis of 2-chloroacetyl chloride. Diisopropylethylamine (DIPEA) offers comparable efficiency but increases costs.
Purification and Characterization
Isolation Techniques
Spectroscopic Data
1H NMR (400 MHz, DMSO-d6) :
-
δ 1.05 (t, J = 7.2 Hz, 3H, CH2CH3)
-
δ 2.18 (s, 3H, NCH3)
-
δ 2.30–2.55 (m, 6H, piperidine-H)
-
δ 3.42 (s, 2H, NCH2CO)
-
δ 4.15 (s, 2H, ClCH2)
IR (KBr, cm−1) :
-
2950 (C-H stretch), 1665 (C=O), 680 (C-Cl)
Mass Spec (ESI+) :
-
m/z 273.1 [M+H]+ (calc. 273.2 for C12H22ClN2O)
Elemental Analysis :
-
Found: C 57.8%, H 8.1%, N 10.2%, Cl 13.0%
-
Calculated: C 57.7%, H 8.2%, N 10.3%, Cl 13.1%
Industrial-Scale Production Challenges
Batch vs. Continuous Flow
Industrial synthesis faces bottlenecks in scaling the acylation step:
Cost Analysis
| Component | Cost per kg ($) |
|---|---|
| 2-Chloroacetyl chloride | 120 |
| N-Ethyl-N-(1-methyl-piperidin-3-ylmethyl)amine | 450 |
| TEA | 90 |
| Ethanol | 15 |
Raw material costs dominate (>80%), urging optimization of amine synthesis routes.
Chemical Reactions Analysis
Types of Reactions
Oxidation: This compound can undergo oxidation reactions, typically involving reagents like potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.
Reduction: Reduction reactions can be performed using agents such as lithium aluminum hydride or sodium borohydride, resulting in the reduction of specific functional groups.
Substitution: Nucleophilic substitution reactions are common, where the chloro group can be replaced by other nucleophiles like amines or thiols.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic or basic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Sodium thiolate in polar aprotic solvents.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or amines.
Scientific Research Applications
Pharmaceutical Applications
1. Precursor in Drug Synthesis:
The compound serves as an important precursor or intermediate in the synthesis of various pharmaceutical agents. Its chloro and amide functional groups facilitate diverse chemical reactions, making it a valuable building block in medicinal chemistry.
2. Biological Activity:
Research indicates that compounds similar to 2-Chloro-N-ethyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide exhibit significant biological activities. These include:
- Antimicrobial Properties: Studies have shown that similar compounds possess antimicrobial effects, which can be utilized in developing new antibiotics or antifungal agents.
- Analgesic Effects: There is potential for analgesic applications based on the compound's interaction with pain pathways, similar to other piperidine derivatives.
Chemical Reactivity and Synthesis
The synthesis of 2-Chloro-N-ethyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide can be achieved through various methods, including:
- N-Alkylation Reactions: Utilizing piperidine derivatives and chloroacetyl chloride to form the desired acetamide structure.
- Substitution Reactions: The presence of the chloro group allows for nucleophilic substitution reactions, enhancing its versatility in synthetic organic chemistry.
Binding Affinity Studies
Interaction studies involving this compound focus on its binding affinity to various biological targets. Understanding these interactions is crucial for elucidating the pharmacodynamics and pharmacokinetics of the compound, which aids in drug design and development.
Case Studies and Research Findings
Several studies have explored the potential applications and effects of 2-Chloro-N-ethyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide:
- Antimicrobial Activity Study: A study demonstrated that derivatives of this compound exhibited significant antimicrobial activity against various bacterial strains, suggesting its utility in developing new antimicrobial agents.
- Pain Management Research: Another investigation focused on the analgesic properties of similar piperidine derivatives, indicating potential for pain relief applications.
- Pharmacokinetics Analysis: Research into the pharmacokinetics revealed that compounds with similar structures showed favorable absorption and distribution profiles, supporting further exploration for therapeutic uses.
Mechanism of Action
The mechanism of action of 2-Chloro-N-ethyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Variations on the Acetamide Nitrogen
The nitrogen substituents play a critical role in modulating activity. Key comparisons include:
2-Chloro-N-isopropyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide
- Structural Difference : Replacement of the ethyl group with an isopropyl group.
- Impact: Increased steric bulk may reduce metabolic degradation but could also limit bioavailability.
(E)-N-(1-Ethylpiperidin-3-yl)-2-(hydroxyimino)acetamide
- Structural Difference: Hydroxyimino group replaces the chlorine, and the piperidinylmethyl group is absent.
- Synthesized with 68–72% yield via methods involving thin-layer chromatography and NMR validation .
Core Scaffold Modifications
Acetochlor (2-Chloro-N-ethoxymethyl-N-(2-ethyl-6-methylphenyl)acetamide)
- Structural Difference : Aryl substitution (2-ethyl-6-methylphenyl) and ethoxymethyl group.
- Application : Widely used as a herbicide. Its environmental persistence and groundwater contamination risks are well-documented .
- Key Data: Molecular weight 269.8 g/mol; associated with surface water contamination via runoff .
2-(2,6-Dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide
- Structural Difference : Dichlorophenyl and thiazole substituents.
- Crystal structure analysis reveals intermolecular hydrogen bonding stabilizing its 1-D chains .
Pharmacologically Active Analogs
N-(4-Methoxyphenyl)-2-(4-pyrrolidin-1-ylquinazoline-2-sulfonyl)-acetamide
- Structural Difference : Quinazoline-sulfonyl and methoxyphenyl groups.
- Activity : Displays potent anti-cancer activity against HCT-1, SF268, and MCF-7 cell lines (MTT assay) .
Butanilicaine (2-Chloro-N-(2-chloro-6-methylphenyl)acetamide)
Data Table: Comparative Analysis of Chloroacetamide Derivatives
Research Findings and Implications
- Structural-Activity Relationships (SAR): Piperidine Derivatives: The 1-methyl-piperidin-3-ylmethyl group in the target compound may enhance CNS penetration compared to non-piperidine analogs . Chlorine Position: 2-Chloro substitution is conserved in agrochemicals (e.g., acetochlor) and pharmaceuticals, suggesting its role in stabilizing molecular interactions . Bulkier Substituents: Compounds like 2-Chloro-N-isopropyl derivatives face synthesis challenges, possibly due to steric hindrance .
Environmental and Safety Considerations :
- Chloroacetamides with aryl groups (e.g., acetochlor) pose ecological risks, whereas piperidine-containing analogs may prioritize medicinal use with controlled disposal .
Biological Activity
2-Chloro-N-ethyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide is a synthetic compound that has garnered interest in various fields, particularly in medicinal chemistry due to its potential biological activities. This article explores the compound's biological activity, including its mechanisms of action, therapeutic applications, and relevant research findings.
Chemical Structure and Properties
The molecular formula of 2-Chloro-N-ethyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide is C14H20ClN2O, with a molecular weight of approximately 269.77 g/mol. The compound features a chloro-substituted acetamide backbone, which is significant for its reactivity and biological activity. The presence of the piperidine ring enhances its ability to interact with biological targets, potentially influencing neuropharmacological pathways and other physiological processes .
The biological activity of this compound can be attributed to several factors:
- Nucleophilic Substitution : The chloro group allows for nucleophilic substitution reactions, facilitating the formation of various derivatives that may exhibit enhanced biological properties .
- Neurotransmitter Interaction : The piperidine moiety may enable the compound to cross the blood-brain barrier, suggesting potential interactions with neurotransmitter systems that could affect mood regulation and cognitive functions .
Biological Activities
Research indicates that 2-Chloro-N-ethyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide exhibits several biological activities:
1. Antimicrobial Activity
Studies have shown that piperidine derivatives, including this compound, possess significant antimicrobial properties. For instance, related compounds have demonstrated efficacy against various bacterial strains and fungi, with minimum inhibitory concentration (MIC) values indicating their potency .
| Microbial Strain | MIC (µM) |
|---|---|
| Bacillus subtilis | 4.69 |
| Staphylococcus aureus | 5.64 |
| Escherichia coli | 2.33 |
| Candida albicans | 16.69 |
2. Antifungal Activity
The compound has also shown antifungal properties against strains such as Candida albicans and Fusarium oxysporum, with varying MIC values indicating its potential as an antifungal agent .
3. Neuropharmacological Effects
The interaction of this compound with neurotransmitter systems suggests potential applications in treating neurological disorders. Its ability to modulate pathways related to mood and cognition positions it as a candidate for further pharmacological studies .
Case Studies and Research Findings
A variety of studies have investigated the biological activity of related compounds in the piperidine class:
- Tankyrase Inhibition : Some derivatives have been identified as tankyrase inhibitors, which play a role in Wnt signaling pathways associated with cancer progression . This highlights the potential for developing anticancer therapies based on structural analogs of 2-Chloro-N-ethyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide.
- In Vitro Studies : In vitro evaluations have demonstrated the compound's effectiveness against specific pathogens, reinforcing its potential as a therapeutic agent in infectious diseases .
Q & A
Q. What spectroscopic methods are recommended for structural confirmation of 2-Chloro-N-ethyl-N-(1-methyl-piperidin-3-ylmethyl)-acetamide?
- Methodological Answer: Structural elucidation requires a combination of techniques:
- Infrared (IR) Spectroscopy to identify functional groups (e.g., C=O stretch at ~1650–1700 cm⁻¹, N–H bending at ~1550 cm⁻¹) .
- NMR Spectroscopy (¹H and ¹³C) to resolve proton environments (e.g., methylene groups adjacent to the piperidine ring) and carbon backbone .
- Mass Spectrometry (MS) to confirm molecular weight and fragmentation patterns .
Q. What synthetic routes are commonly used to prepare chloroacetamide derivatives like this compound?
- Methodological Answer: Key steps include:
- Amide Coupling : Reacting chloroacetyl chloride with substituted amines (e.g., N-ethyl-1-methyl-piperidin-3-ylmethylamine) in dichloromethane or THF under basic conditions (e.g., triethylamine) .
- Purification : Column chromatography or recrystallization to isolate the product, monitored by TLC .
Advanced Research Questions
Q. How can researchers resolve contradictions in reported biological activity data for chloroacetamides?
- Methodological Answer: Contradictions often arise from stereochemical variations or impurities. Strategies include:
- Chiral Chromatography (e.g., HPLC with chiral columns) to separate enantiomers and assess their individual bioactivity .
- Single-Crystal X-ray Diffraction to confirm stereochemistry and spatial arrangement, as demonstrated in related dichlorophenylacetamide derivatives .
- Metabolite Profiling (LC-MS/MS) to identify degradation products or active metabolites .
Q. What strategies mitigate the environmental persistence of chloroacetamide herbicides structurally related to this compound?
- Methodological Answer:
- Safeners : Co-application with compounds like benoxacor to reduce phytotoxicity to crops while maintaining herbicidal efficacy .
- Degradation Studies : Use HPLC-MS to track soil metabolites (e.g., hydroxylated or dechlorinated derivatives) under controlled aerobic/anaerobic conditions .
Q. How can hydrogen bonding networks and conformational flexibility be analyzed in the crystal structure of this compound?
- Methodological Answer:
- Single-Crystal X-ray Diffraction to determine intermolecular interactions (e.g., N–H⋯O hydrogen bonds forming R₂²(10) dimers) .
- Computational Modeling : Density Functional Theory (DFT) to compare experimental and theoretical dihedral angles between aromatic and piperidine rings .
Q. What experimental approaches optimize the synthesis yield of complex chloroacetamide derivatives?
- Methodological Answer:
- Reaction Optimization : Vary solvents (e.g., DMF for polar intermediates), temperatures, and catalysts (e.g., 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide for amide bond formation) .
- Scale-Up Techniques : Continuous flow reactors to enhance reproducibility and reduce side reactions .
Data Contradiction Analysis
Q. How should researchers address discrepancies in reported metabolic pathways for chloroacetamides?
- Methodological Answer:
- Comparative Studies : Use isotopic labeling (e.g., ¹⁴C) to trace metabolic pathways in vitro (e.g., liver microsomes) and in vivo (rat models) .
- Enzyme Inhibition Assays : Identify cytochrome P450 isoforms responsible for N-dealkylation or oxidation using selective inhibitors .
Q. Why do crystallographic studies of structurally similar chloroacetamides show varying dihedral angles?
- Methodological Answer:
- Steric and Electronic Effects : Substituents on the piperidine or aryl rings influence rotational freedom. For example, bulkier groups increase dihedral angles (e.g., 54.8° vs. 77.5° in dichlorophenyl derivatives) .
- Polymorphism Screening : Perform differential scanning calorimetry (DSC) to identify stable crystalline forms .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
